Cas no 2227735-89-7 (rac-(1R,2S)-2-2-(benzyloxy)phenylcyclopropan-1-amine)

• Product Name: rac-(1R,2S)-2-2-(benzyloxy)phenylcyclopropan-1-amine
• CAS No: 2227735-89-7
• MF: C₁₆H₁₇NO
• MW: 239.312284231186
• CID: 6141561
• PubChem ID: 153627473
• Update Time: 2025-06-08

rac-(1R,2S)-2-2-(benzyloxy)phenylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2S)-2-2-(benzyloxy)phenylcyclopropan-1-amine
• rac-(1R,2S)-2-[2-(benzyloxy)phenyl]cyclopropan-1-amine
• EN300-1860183
• 2227735-89-7

• Inchi： 1S/C16H17NO/c17-15-10-14(15)13-8-4-5-9-16(13)18-11-12-6-2-1-3-7-12/h1-9,14-15H,10-11,17H2/t14-,15+/m0/s1
• InChI Key： ADUFSTRWJKYATG-LSDHHAIUSA-N
• SMILES： O(CC1C=CC=CC=1)C1=CC=CC=C1[C@@H]1C[C@H]1N

Computed Properties

• Exact Mass: 239.131014166g/mol
• Monoisotopic Mass: 239.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 35.2Ų

Additional information on rac-(1R,2S)-2-2-(benzyloxy)phenylcyclopropan-1-amine

Recent Advances in the Study of rac-(1R,2S)-2-2-(benzyloxy)phenylcyclopropan-1-amine (CAS: 2227735-89-7)

The compound rac-(1R,2S)-2-2-(benzyloxy)phenylcyclopropan-1-amine (CAS: 2227735-89-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral cyclopropane derivative has shown promising potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics. The unique structural features of this compound, including the cyclopropane ring and benzyloxy moiety, contribute to its diverse biological activities and make it a valuable scaffold for drug discovery.

Recent studies have focused on elucidating the pharmacological properties and synthetic pathways of rac-(1R,2S)-2-2-(benzyloxy)phenylcyclopropan-1-amine. A 2023 publication in the Journal of Medicinal Chemistry reported its role as a potent modulator of serotonin receptors, particularly the 5-HT_2C subtype, suggesting potential applications in the treatment of central nervous system disorders such as depression and anxiety. The stereochemistry of the compound appears crucial for its biological activity, with the (1R,2S) configuration showing superior receptor binding affinity compared to other stereoisomers.

From a synthetic chemistry perspective, significant progress has been made in developing efficient asymmetric synthesis routes for this compound. A recent Nature Communications article (2024) described a novel catalytic system employing chiral palladium complexes that achieved >95% enantiomeric excess for the desired (1R,2S) isomer. This breakthrough addresses previous challenges in obtaining the pure enantiomer and opens new possibilities for large-scale production.

Pharmacokinetic studies published in Drug Metabolism and Disposition (2023) have provided important insights into the metabolic fate of rac-(1R,2S)-2-2-(benzyloxy)phenylcyclopropan-1-amine. The compound demonstrates favorable absorption characteristics and moderate plasma protein binding, with the benzyloxy group undergoing rapid oxidative metabolism primarily via CYP3A4. These findings have important implications for drug formulation and dosing regimen design.

Emerging applications of this compound extend beyond CNS disorders. A 2024 study in ACS Chemical Biology revealed its unexpected activity as an allosteric modulator of protein-protein interactions involved in cancer cell signaling pathways. This discovery has sparked interest in exploring its potential as an anticancer agent, particularly in combination therapies with existing chemotherapeutic drugs.

Future research directions for rac-(1R,2S)-2-2-(benzyloxy)phenylcyclopropan-1-amine include further optimization of its pharmacological profile through structural modifications, detailed investigation of its off-target effects, and development of more efficient synthetic methodologies. The compound's versatility and demonstrated biological activities position it as an important candidate for continued investigation in medicinal chemistry and drug development programs.